N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide

• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide
• InChI: InChI=1S/C17H21NO3S/c1-3-14-10-11-16(21-4-2)17(12-14)22(19,20)18-13-15-8-6-5-7-9-15/h5-12,18H,3-4,13H2,1-2H3
• InChI Key: IDAMCAPJIUYWGB-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)OCC)S(=O)(=O)NCC2=CC=CC=C2

Description

N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a sulfonamide derivative that has a benzene ring with an ethoxy and an ethyl group attached to it.

Mechanism of Action

The mechanism of action of N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide is not fully understood, but it is known to inhibit certain enzymes and receptors. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. It has also been shown to inhibit the activity of certain receptors, such as the adenosine A2A receptor, which is involved in the regulation of blood flow and inflammation.
Biochemical and Physiological Effects
N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, indicating its potential as an anti-inflammatory and analgesic agent. It has also been shown to reduce blood pressure in animal models, indicating its potential as an antihypertensive agent. Additionally, it has been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide in lab experiments is its relatively simple synthesis method and high yield. It is also a stable compound that can be stored for extended periods of time. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, its potential toxicity and side effects need to be further investigated before it can be used in clinical applications.

Future Directions

For research include investigating its potential as a drug candidate and as a pesticide or surfactant, as well as further studying its toxicity and side effects.

Synthesis Methods

The synthesis of N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide involves the reaction of benzene sulfonyl chloride with ethyl alcohol in the presence of sodium hydroxide. The resulting product is then reacted with benzyl chloride to form N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide. This method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

N-benzyl-2-ethoxy-5-ethylbenzenesulfonamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, it has been investigated as a potential drug candidate due to its ability to inhibit certain enzymes and receptors. In agriculture, it has been studied for its potential use as a pesticide. In material science, it has been investigated for its potential use as a surfactant and in the synthesis of new materials.